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Compound of Interest

Compound Name: 4-Heptylaniline
CAS No.: 37529-27-4
Cat. No.: B1295431
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Heptylaniline, a substituted
aniline compound with applications in materials science and potential utility in proteomics
research. This document details its physicochemical properties, outlines a detailed
experimental protocol for its synthesis, and explores its applications, particularly as a precursor
for liquid crystals and a component in the design of chemical probes.

Physicochemical and Safety Data

Quantitative data for 4-Heptylaniline has been compiled from various sources to provide a
clear summary of its key properties.

Table 1: Physicochemical Properties of 4-Heptylaniline
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Property Value Source(s)
CAS Number 37529-27-4 [1112]
Molecular Formula Ci3H21N [1][2]
Molecular Weight 191.31 g/mol [11[2]
Appearance Colorl.ess' to yellow to orange 3]
clear liquid

Density 0.91 g/mL at 25 °C [1]
Boiling Point 159 °C at 18 mmHg [1]
Refractive Index n20/D 1.52 [1]
Flash Point 113 °C (235.4 °F) - closed cup [1]
Assay >98% [1]

Table 2: Safety and Hazard Information

Hazard Statement GHS Classification Precautionary Codes

P264, P280, P302+P352,

Causes skin irritation Skin Irrit. 2
P332+P313, P362+P364
P264, P280,
Causes serious eye irritation Eye Irrit. 2 P305+P351+P338,
P337+P313
P261, P271, P304+P340,
May cause respiratory irritation ~ STOT SE 3 P312, P403+P233, P405,

P501

Signal Word: Warning[1][2].

Synthesis of 4-Heptylaniline: A Representative
Experimental Protocol
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While a specific, detailed experimental protocol for the synthesis of 4-Heptylaniline is not
readily available in peer-reviewed literature, a common and effective method for the
preparation of 4-alkylanilines involves a two-step process: Friedel-Crafts acylation of a
protected aniline followed by reduction of the resulting ketone. The following protocol is a
representative procedure based on established methods for analogous compounds[4][5].

Step 1: Acetylation of Aniline to Acetanilide

To reduce the reactivity of the aniline and prevent side reactions during the Friedel-Crafts
acylation, the amino group is first protected as an acetamide[4].

Materials:

Aniline

Acetic anhydride

Concentrated hydrochloric acid

Sodium acetate

Water

Ethanol

Procedure:

 In aflask, dissolve aniline in water and add concentrated hydrochloric acid to form aniline
hydrochloride.

 To this solution, add acetic anhydride with swirling.

e Immediately add a solution of sodium acetate in water to the mixture. Acetanilide will
precipitate.

e Cool the mixture in an ice bath to maximize precipitation.

o Collect the solid acetanilide by vacuum filtration and recrystallize from ethanol/water.
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Step 2: Friedel-Crafts Acylation of Acetanilide

The protected aniline, acetanilide, is then acylated at the para position with heptanoyl chloride.
Materials:

Acetanilide

Heptanoyl chloride

Anhydrous aluminum chloride (AICI3)

Dichloromethane (DCM)

Hydrochloric acid (aqueous solution)

Sodium bicarbonate (aqueous solution)
Procedure:

e Suspend anhydrous aluminum chloride in dry dichloromethane in a flask under an inert
atmosphere and cool in an ice bath.

e Add heptanoyl chloride dropwise to the cooled suspension.
e Add the prepared acetanilide portion-wise, maintaining the low temperature.

 After the addition is complete, allow the reaction to warm to room temperature and stir until
completion (monitored by TLC).

o Carefully quench the reaction by pouring it onto a mixture of crushed ice and concentrated
hydrochloric acid.

o Separate the organic layer, and extract the agueous layer with dichloromethane.

o Combine the organic layers, wash with water and then with a saturated sodium bicarbonate
solution.
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» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield 4'-acetamidoheptanophenone.

Step 3: Wolff-Kishner Reduction of 4'-
Acetamidoheptanophenone

The carbonyl group of the ketone is reduced to a methylene group.

Materials:

4'-Acetamidoheptanophenone

Hydrazine hydrate

Potassium hydroxide (KOH)

Diethylene glycol

Procedure:

In a flask equipped with a reflux condenser, combine 4'-acetamidoheptanophenone,
hydrazine hydrate, and diethylene glycol.

e Add potassium hydroxide pellets and heat the mixture to reflux.

o Continue refluxing until the reaction is complete (monitored by TLC).

e Cool the reaction mixture and add water.

o Extract the product with a suitable organic solvent (e.g., ether or ethyl acetate).
e Wash the combined organic extracts with water and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

Step 4: Deprotection of the Acetamido Group

The protecting acetyl group is removed to yield the final product, 4-Heptylaniline.
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Materials:

e Product from Step 3

e Hydrochloric acid (concentrated)

e Sodium hydroxide (aqueous solution)

Procedure:

Reflux the product from the previous step in an excess of concentrated hydrochloric acid.

 After the reaction is complete (monitored by TLC), cool the mixture and neutralize with a
concentrated sodium hydroxide solution.

o Extract the product with an organic solvent.
e Wash the combined organic layers with water and brine.
» Dry the organic layer, filter, and concentrate under reduced pressure.

e The crude 4-Heptylaniline can be further purified by vacuum distillation.
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Synthesis Workflow for 4-Heptylaniline
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Conceptual Design of a Chemical Probe
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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